Cas no 1140438-96-5 (2,4,6-Trifluoro-3-methylphenylboronic acid)

• Product Name: 2,4,6-Trifluoro-3-methylphenylboronic acid
• CAS No: 1140438-96-5
• MF: C₇H₆BF₃O₂
• MW: 189.927552700043
• CID: 2194080
• Update Time: 2023-08-07

2,4,6-Trifluoro-3-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trifluoro-3-methylphenylboronic acid
• (2,4,6-trifluoro-3-methylphenyl)boronic acid
• FCH874317

• Inchi： 1S/C7H6BF3O2/c1-3-4(9)2-5(10)6(7(3)11)8(12)13/h2,12-13H,1H3
• InChI Key： ATGZNBFLYKFGLK-UHFFFAOYSA-N
• SMILES： FC1C(B(O)O)=C(C=C(C=1C)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Topological Polar Surface Area: 40.5